Cas no 16155-55-8 (Benzoxazole,2-(3,4-dimethylphenyl)-)
16155-55-8 structure
Product Name:Benzoxazole,2-(3,4-dimethylphenyl)-
CAS No:16155-55-8
MF:C15H13NO
MW:223.269823789597
CID:176503
PubChem ID:204321
Update Time:2025-04-19
Benzoxazole,2-(3,4-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole,2-(3,4-dimethylphenyl)-
- 2-(3,4-Dimethylphenyl)-1,3-benzoxazole
- AN-891/41747061
- Benzoxazole, 2-(3,4-dimethylphenyl)-
- 16155-55-8
- DTXSID90167191
- 2-(3,4-Dimethylphenyl)benzoxazole
- Benzoxazole, 2-(3,4-xylyl)-
- BRN 0913318
- AKOS000460473
- 2-(3,4-Dimethylphenyl)benzo[d]oxazole
- R 642
-
- Inchi: 1S/C15H13NO/c1-10-7-8-12(9-11(10)2)15-16-13-5-3-4-6-14(13)17-15/h3-9H,1-2H3
- InChI Key: VTKOFHKKQRPKTG-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C1C1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 223.09979
- Monoisotopic Mass: 223.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.131
- Boiling Point: 336.9°Cat760mmHg
- Flash Point: 138.5°C
- Refractive Index: 1.613
- PSA: 26.03
Benzoxazole,2-(3,4-dimethylphenyl)- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
16155-55-8 (Benzoxazole,2-(3,4-dimethylphenyl)-) Related Products
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